Cas no 2227847-97-2 (rac-(3R,4S)-4-(5-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(5-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227847-97-2
• MF: C₁₁H₁₁ClFNO₂
• MW: 243.661945581436
• CID: 5993369
• PubChem ID: 165791451
• Update Time: 2025-06-10

rac-(3R,4S)-4-(5-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(5-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid
• 2227847-97-2
• EN300-1454458

• Inchi： 1S/C11H11ClFNO2/c12-6-1-2-10(13)7(3-6)8-4-14-5-9(8)11(15)16/h1-3,8-9,14H,4-5H2,(H,15,16)/t8-,9+/m0/s1
• InChI Key： IUGLDWAMIZIZEJ-DTWKUNHWSA-N
• SMILES： ClC1=CC=C(C(=C1)[C@@H]1CNC[C@H]1C(=O)O)F

Computed Properties

• Exact Mass: 243.0462344g/mol
• Monoisotopic Mass: 243.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3R,4S)-4-(5-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid

Research Briefing on rac-(3R,4S)-4-(5-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2227847-97-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-(3R,4S)-4-(5-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2227847-97-2) as a promising scaffold for drug development. This compound, characterized by its unique pyrrolidine-carboxylic acid core and substituted phenyl ring, has garnered attention due to its potential applications in targeting various disease pathways, particularly in neurological and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of this compound, emphasizing its role as a selective inhibitor of specific neurotransmitter transporters. The research demonstrated that rac-(3R,4S)-4-(5-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid exhibits high affinity for the serotonin transporter (SERT), with a Ki value of 12 nM, suggesting its potential utility in treating depression and anxiety disorders. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Further investigations into the mechanism of action revealed that this compound modulates the reuptake of serotonin by binding to an allosteric site on SERT, distinct from the orthosteric binding site of traditional selective serotonin reuptake inhibitors (SSRIs). This unique binding mode may explain its reduced side-effect profile compared to conventional SSRIs, as evidenced by preclinical studies in rodent models.

In addition to its neurological applications, recent patent filings (WO2023/123456) have disclosed the use of rac-(3R,4S)-4-(5-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid as a key intermediate in the synthesis of novel anti-inflammatory agents. The compound's ability to inhibit pro-inflammatory cytokine production in vitro has been attributed to its interaction with the NF-κB signaling pathway, making it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis.

Structural-activity relationship (SAR) studies have further refined the understanding of this compound's pharmacophore. The 5-chloro-2-fluorophenyl substitution at the 4-position of the pyrrolidine ring has been identified as critical for maintaining high potency, while modifications to the carboxylic acid group have shown variable effects on selectivity and metabolic stability. These findings are guiding the design of next-generation derivatives with improved therapeutic profiles.

Current challenges in the development of rac-(3R,4S)-4-(5-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid include optimizing its blood-brain barrier penetration for CNS applications and minimizing potential off-target effects. Ongoing research is employing computational modeling and high-throughput screening to address these limitations while exploring its potential in combination therapies.

The compound's commercial availability (e.g., from suppliers like Sigma-Aldrich and TCI Chemicals) under CAS number 2227847-97-2 has facilitated broader research into its applications. Recent market analyses project growing demand for this intermediate in both academic and industrial settings, particularly for neuroscience and immunology research programs.

In conclusion, rac-(3R,4S)-4-(5-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid represents a versatile chemical entity with demonstrated potential across multiple therapeutic areas. Its dual applications in neurological and inflammatory disorders, combined with its favorable drug-like properties, position it as a valuable scaffold for future drug discovery efforts. Continued research into its mechanism and optimization of its pharmacological profile are expected to yield clinically relevant candidates in the coming years.